N-(methylethyl)-2-[2-(4-methylphenyl)-4-(phenylsulfonyl)imidazol-5-ylthio]acet amide

• IUPAC Name: 2-[[5-(benzenesulfonyl)-2-(4-methylphenyl)-1H-imidazol-4-yl]sulfanyl]-N-propan-2-ylacetamide
• InChI: InChI=1S/C21H23N3O3S2/c1-14(2)22-18(25)13-28-20-21(29(26,27)17-7-5-4-6-8-17)24-19(23-20)16-11-9-15(3)10-12-16/h4-12,14H,13H2,1-3H3,(H,22,25)(H,23,24)
• InChI Key: XSKLPBSAFZTCFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=C(N2)S(=O)(=O)C3=CC=CC=C3)SCC(=O)NC(C)C
• Molecular Formula: C21H23N3O3S2
• Molecular Weight: 429.6 g/mol

Description

N-(methylethyl)-2-[2-(4-methylphenyl)-4-(phenylsulfonyl)imidazol-5-ylthio]acet amide is a useful research compound. Its molecular formula is C21H23N3O3S2 and its molecular weight is 429.55. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Agents

• Novel thiazole, pyridone, pyrazole, chromene, and hydrazone derivatives, which incorporate a sulfamoyl moiety similar to the compound , have been synthesized for use as antimicrobial agents. These compounds show promising results in vitro for both antibacterial and antifungal activities (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).

Antifungal Agents

• A series of imidazole derivatives were designed and synthesized to combat drug-resistant fungal infections. These compounds exhibited significant activity against Candida species, indicating potential as antifungal agents (Altındağ, Sağlık, Çevik, Işikdağ, Özkay, & Gençer, 2017).

Antioxidant Activity

• Amidomethane sulfonyl-linked bis heterocycles, including pyrrolyl oxazoles, thiazoles, and imidazoles, have been synthesized and evaluated for antioxidant activity. Certain derivatives exhibited greater antioxidant activity than standard compounds like Ascorbic acid (Talapuru, Gopala, Adivireddy, & Venkatapuram, 2014).

Anticancer Agents

• Research on 5-methyl-4-phenyl thiazole derivatives, including N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides, has shown that these compounds have promising anticancer activity, particularly against human lung adenocarcinoma cells (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).

Enzyme Inhibitors

• Some compounds synthesized using similar molecular structures were investigated for their inhibitory potential against enzymes like α-glucosidase and acetylcholinesterase, indicating their relevance in medicinal chemistry for treating diseases like diabetes and Alzheimer's (Abbasi, Riaz, Rehman, Siddiqui, Shah, Ashraf, Lodhi, & Khan, 2019).